Cas no 2228223-40-1 (3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid)

• Product Name: 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid
• CAS No: 2228223-40-1
• MF: C₁₃H₁₈O₂S
• MW: 238.345822811127
• CID: 6069838
• PubChem ID: 165763502
• Update Time: 2025-06-08

3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid
• EN300-1768363
• 2228223-40-1

• Inchi： 1S/C13H18O2S/c1-13(2,7-12(14)15)10-8-16-11-6-4-3-5-9(10)11/h8H,3-7H2,1-2H3,(H,14,15)
• InChI Key： IKRIACCPZIEVAP-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 238.10275099g/mol
• Monoisotopic Mass: 238.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid

3-Methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic Acid: A Promising Compound in the Field of Medicinal Chemistry

3-Methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No. 2228223-40-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophene derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid is characterized by a substituted benzothiophene ring and a butanoic acid moiety. The presence of the 4,5,6,7-tetrahydro-1-benzothiophen-3-yl group imparts significant stability and bioavailability to the molecule, making it an attractive candidate for drug development. The methyl substitution on the butanoic acid chain further enhances its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. For instance, it has been shown to inhibit the activation of Akt and ERK1/2 kinases, which are key regulators of cell survival and proliferation. These findings suggest that 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid could be a valuable lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid has been investigated for its neuroprotective effects. Research published in the Journal of Neurochemistry has shown that this compound can protect neurons from oxidative stress and excitotoxicity by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid involves several well-established chemical reactions. One common synthetic route starts with the formation of the benzothiophene core through a cyclization reaction followed by functionalization steps to introduce the butanoic acid moiety and methyl substitution. The synthetic process can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

To further explore the therapeutic potential of 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated with minimal side effects at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-methyl-3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)butanoic acid (CAS No. 2228223-40-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for drug development in areas such as inflammation, cancer, and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various conditions.